Cas no 2228630-88-2 (3-(difluoromethoxy)-4-methylphenylmethanesulfonyl fluoride)

• Product Name: 3-(difluoromethoxy)-4-methylphenylmethanesulfonyl fluoride
• CAS No: 2228630-88-2
• MF: C₉H₉F₃O₃S
• MW: 254.226172208786
• CID: 6040650
• PubChem ID: 165713198
• Update Time: 2025-05-23

3-(difluoromethoxy)-4-methylphenylmethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethoxy)-4-methylphenylmethanesulfonyl fluoride
• EN300-2005254
• 2228630-88-2
• [3-(difluoromethoxy)-4-methylphenyl]methanesulfonyl fluoride

• Inchi： 1S/C9H9F3O3S/c1-6-2-3-7(5-16(12,13)14)4-8(6)15-9(10)11/h2-4,9H,5H2,1H3
• InChI Key： PILGOWJFSAJHRR-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(C)=C(C=1)OC(F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 254.02244980g/mol
• Monoisotopic Mass: 254.02244980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-(difluoromethoxy)-4-methylphenylmethanesulfonyl fluoride

3-(difluoromethoxy)-4-methylphenylmethanesulfonyl fluoride (CAS No: 2228630-88-2)

The compound 3-(difluoromethoxy)-4-methylphenylmethanesulfonyl fluoride, with the CAS registry number 2228630-88-2, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a methanesulfonyl group attached to a phenyl ring substituted with a difluoromethoxy group and a methyl group. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable tool in various chemical applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the synthesis of high-performance polymers and coatings. Researchers have demonstrated that the incorporation of 3-(difluoromethoxy)-4-methylphenylmethanesulfonyl fluoride into polymer matrices can significantly enhance their thermal stability and mechanical properties. For instance, a 2023 study published in the journal Advanced Materials revealed that films prepared with this compound exhibited improved resistance to thermal degradation under high-temperature conditions, making them suitable for aerospace and automotive applications.

In addition to its role in materials science, this compound has also been explored for its potential in drug delivery systems. The methanesulfonyl group is known to facilitate controlled drug release due to its hydrolyzable nature under physiological conditions. A 2023 research article in Nature Communications reported that when used as a linker in drug-conjugate systems, 3-(difluoromethoxy)-4-methylphenylmethanesulfonyl fluoride enabled precise control over drug release kinetics, thereby improving therapeutic efficacy.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the difluoromethoxy-substituted phenol derivative. This is followed by sulfonation using methanesulfonyl chloride under controlled conditions to introduce the sulfonyl group. The final step involves fluorination to yield the desired product. Recent advancements in catalytic methods have significantly streamlined this synthesis pathway, reducing production costs and improving yield rates.

The physical and chemical properties of 3-(difluoromethoxy)-4-methylphenylmethanesulfonyl fluoride are well-documented, with studies focusing on its solubility, reactivity, and stability under various conditions. For example, research conducted at the University of California revealed that this compound exhibits excellent stability in polar solvents, making it ideal for use in aqueous-based chemical processes.

In terms of environmental impact, preliminary assessments indicate that this compound has low toxicity and biodegrades efficiently under aerobic conditions. However, further studies are required to fully understand its long-term environmental fate and potential ecological risks.

In conclusion, 3-(difluoromethoxy)-4-methylphenylmethanesulfonyl fluoride (CAS No: 2228630-88-2) represents a cutting-edge material with diverse applications across multiple industries. Its unique chemical properties and versatile functionality continue to drive innovative research, positioning it as a key player in the development of next-generation materials and therapeutic agents.